Cas no 81340-16-1 (Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-)

81340-16-1 structure
Product name:Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
- 5-methyl-1,3,5-trinitro-1,3-diazinane
- 5-Methyl-1,3,5-trinitrohexahydropyrimidine
- 81340-16-1
- DTXSID30513678
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- Inchi: InChI=1S/C5H9N5O6/c1-5(8(11)12)2-6(9(13)14)4-7(3-5)10(15)16/h2-4H2,1H3
- InChI Key: YBXNCONALCRGOO-UHFFFAOYSA-N
- SMILES: CC1(CN(CN(C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.05528302g/mol
- Monoisotopic Mass: 235.05528302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 144Ų
Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Related Literature
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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2. Book reviews
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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